Cas no 2137514-03-3 (methyl 1-amino-3-(5-methyl-1H-pyrazol-1-yl)cyclopentane-1-carboxylate)

Methyl 1-amino-3-(5-methyl-1H-pyrazol-1-yl)cyclopentane-1-carboxylate is a specialized cyclopentane derivative featuring both an amino and a pyrazole substituent, making it a versatile intermediate in organic synthesis and medicinal chemistry. Its unique structure, combining a carboxylate ester and a heterocyclic moiety, allows for further functionalization, enabling applications in the development of bioactive compounds. The presence of the 5-methyl-1H-pyrazol-1-yl group enhances its potential as a scaffold for designing enzyme inhibitors or receptor modulators. This compound is particularly valuable in pharmaceutical research due to its balanced reactivity and stability, facilitating selective modifications for targeted molecular designs. Its well-defined stereochemistry also supports precise synthetic applications.
methyl 1-amino-3-(5-methyl-1H-pyrazol-1-yl)cyclopentane-1-carboxylate structure
2137514-03-3 structure
Product Name:methyl 1-amino-3-(5-methyl-1H-pyrazol-1-yl)cyclopentane-1-carboxylate
CAS No:2137514-03-3
MF:C11H17N3O2
MW:223.271582365036
CID:5820697
PubChem ID:165746389
Update Time:2025-05-24

methyl 1-amino-3-(5-methyl-1H-pyrazol-1-yl)cyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 1-amino-3-(5-methyl-1H-pyrazol-1-yl)cyclopentane-1-carboxylate
    • EN300-1140353
    • 2137514-03-3
    • Inchi: 1S/C11H17N3O2/c1-8-4-6-13-14(8)9-3-5-11(12,7-9)10(15)16-2/h4,6,9H,3,5,7,12H2,1-2H3
    • InChI Key: WDBWMCBADUGOQZ-UHFFFAOYSA-N
    • SMILES: O(C)C(C1(CCC(C1)N1C(C)=CC=N1)N)=O

Computed Properties

  • Exact Mass: 223.132076794g/mol
  • Monoisotopic Mass: 223.132076794g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 70.1Ų

methyl 1-amino-3-(5-methyl-1H-pyrazol-1-yl)cyclopentane-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1140353-1.0g
methyl 1-amino-3-(5-methyl-1H-pyrazol-1-yl)cyclopentane-1-carboxylate
2137514-03-3
1g
$0.0 2023-06-09
Enamine
EN300-1140353-0.05g
methyl 1-amino-3-(5-methyl-1H-pyrazol-1-yl)cyclopentane-1-carboxylate
2137514-03-3 95%
0.05g
$1152.0 2023-10-26
Enamine
EN300-1140353-0.1g
methyl 1-amino-3-(5-methyl-1H-pyrazol-1-yl)cyclopentane-1-carboxylate
2137514-03-3 95%
0.1g
$1207.0 2023-10-26
Enamine
EN300-1140353-0.25g
methyl 1-amino-3-(5-methyl-1H-pyrazol-1-yl)cyclopentane-1-carboxylate
2137514-03-3 95%
0.25g
$1262.0 2023-10-26
Enamine
EN300-1140353-0.5g
methyl 1-amino-3-(5-methyl-1H-pyrazol-1-yl)cyclopentane-1-carboxylate
2137514-03-3 95%
0.5g
$1316.0 2023-10-26
Enamine
EN300-1140353-1g
methyl 1-amino-3-(5-methyl-1H-pyrazol-1-yl)cyclopentane-1-carboxylate
2137514-03-3 95%
1g
$1371.0 2023-10-26
Enamine
EN300-1140353-2.5g
methyl 1-amino-3-(5-methyl-1H-pyrazol-1-yl)cyclopentane-1-carboxylate
2137514-03-3 95%
2.5g
$2688.0 2023-10-26
Enamine
EN300-1140353-5g
methyl 1-amino-3-(5-methyl-1H-pyrazol-1-yl)cyclopentane-1-carboxylate
2137514-03-3 95%
5g
$3977.0 2023-10-26
Enamine
EN300-1140353-10g
methyl 1-amino-3-(5-methyl-1H-pyrazol-1-yl)cyclopentane-1-carboxylate
2137514-03-3 95%
10g
$5897.0 2023-10-26

Additional information on methyl 1-amino-3-(5-methyl-1H-pyrazol-1-yl)cyclopentane-1-carboxylate

Methyl 1-Amino-3-(5-Methyl-1H-Pyrazol-1-Yl)Cyclopentane-1-Carboxylate: A Comprehensive Overview

Methyl 1-amino-3-(5-methyl-1H-pyrazol-1-yl)cyclopentane-1-carboxylate, identified by the CAS registry number 2137514-03-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features, which include a cyclopentane ring substituted with an amino group and a pyrazole moiety. The presence of these functional groups imparts versatile chemical properties, making it a valuable molecule for both academic research and industrial applications.

The synthesis of methyl 1-amino-3-(5-methyl-1H-pyrazol-1-yl)cyclopentane-1-carboxylate involves a multi-step process that typically begins with the preparation of the pyrazole ring. Pyrazoles are heterocyclic compounds known for their stability and reactivity, making them ideal building blocks in organic synthesis. The cyclopentane ring is then functionalized with an amino group, followed by the introduction of the methyl ester group to complete the structure. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds.

One of the most intriguing aspects of this compound is its potential application in drug discovery. The amino group and pyrazole moiety are known to exhibit bioactivity, particularly in interactions with proteins and enzymes. Recent studies have explored its role as a potential lead compound in the development of novel therapeutic agents, particularly in the areas of oncology and neurodegenerative diseases. For instance, researchers have reported that analogs of this compound demonstrate promising anti-cancer properties by targeting specific signaling pathways involved in tumor growth and metastasis.

In addition to its pharmacological applications, methyl 1-amino-3-(5-methyl-1H-pyrazol-1-yl)cyclopentane-1-carboxylate has also found use in materials science. Its rigid cyclopentane structure and functional groups make it a candidate for polymer synthesis, where it can serve as a monomer or crosslinking agent. Recent investigations have highlighted its potential in creating high-performance polymers with tailored mechanical and thermal properties.

From a structural standpoint, the compound's stability is largely attributed to the conjugation within the pyrazole ring and the spatial arrangement of substituents on the cyclopentane ring. Computational studies using density functional theory (DFT) have provided insights into its electronic structure, which is crucial for understanding its reactivity in various chemical transformations.

In terms of safety and handling, methyl 1-amino-3-(5-methyl-1H-pyrazol-1-yil)cyclopentane-l-carboxylate is generally considered non-hazardous under normal conditions. However, as with any chemical compound, proper precautions should be taken during synthesis and handling to ensure compliance with occupational safety standards.

Looking ahead, ongoing research continues to uncover new applications for this compound. Its unique combination of structural features positions it as a valuable tool in both academic and industrial settings. As advancements in synthetic methodologies and computational modeling continue to evolve, the potential for discovering novel properties and applications of methyl 1-amino-l-(5-methyl-lH-pyrazol-l-yil)cyclopentan-l-carboxylate remains vast.

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.